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Compound of Interest

Compound Name: AzBTS-(NH4)2

Cat. No.: B1664314

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for performing a high-throughput 2,2'-azino-
bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt (AzBTS-(NH4)2), commonly
known as ABTS, assay. This colorimetric assay is a widely used method for measuring the total
antioxidant capacity of various samples, making it a valuable tool in drug discovery and
development for identifying compounds with potential antioxidant properties. The protocol
provided is optimized for a 96-well microplate format, suitable for high-throughput screening
(HTS).

Principle of the Assay

The ABTS assay is based on the ability of antioxidant molecules to quench the long-lived ABTS
radical cation (ABTSe+), a blue-green chromophore with a characteristic absorbance spectrum.
[1][2][3] The ABTSe+ is generated by the oxidation of ABTS with a strong oxidizing agent, such
as potassium persulfate.[3][4][5] When an antioxidant is added to the pre-formed radical
solution, it reduces the ABTSe+, causing a decolorization of the solution. The degree of color
change is proportional to the concentration and antioxidant activity of the sample. The
absorbance is typically measured spectrophotometrically around 734 nm.[2][3]

Materials and Reagents

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1664314?utm_src=pdf-interest
https://www.benchchem.com/product/b1664314?utm_src=pdf-body
https://www.mdpi.com/2227-9717/11/1/185
https://cdn.gbiosciences.com/pdfs/protocol/ABTS_Assay.pdf
https://www.assaygenie.com/content/MAES/MAES0168.pdf
https://www.assaygenie.com/content/MAES/MAES0168.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5737003/
https://www.asiapharmaceutics.info/index.php/ajp/article/download/1272/654/3191
https://cdn.gbiosciences.com/pdfs/protocol/ABTS_Assay.pdf
https://www.assaygenie.com/content/MAES/MAES0168.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o AzBTS-(NH4)2 (ABTS): 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium
salt

o Potassium persulfate (K2S20s)

e Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) - as a standard
o Phosphate-buffered saline (PBS), pH 7.4

o Ethanol or Methanol (for dissolving certain samples)

o 96-well clear flat-bottom microplates

e Multichannel pipette

o Microplate reader with a filter for 734 nm

Experimental Protocols

Preparation of Reagents
ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

Potassium Persulfate Stock Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10
mL of deionized water.

ABTSe+ Radical Cation Working Solution:

¢ Mix equal volumes of the 7 mM ABTS stock solution and the 2.45 mM potassium persulfate
stock solution.

e Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This
will allow for the complete generation of the ABTSe+ radical.[4]

o Before the assay, dilute the ABTSe+ solution with PBS (pH 7.4) to an absorbance of 0.70 £
0.02 at 734 nm. This working solution is stable for over two days when stored in the dark at
room temperature.

Trolox Standard Solutions:
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e Prepare a stock solution of Trolox (e.g., 1 mM) in a suitable solvent (e.g., ethanol).

o Perform serial dilutions of the stock solution to prepare a range of standard concentrations
(e.g., 0, 15.6, 31.25, 62.5, 125, 250, 500 pM).

Assay Procedure in 96-Well Plate

o Sample Preparation: Dissolve test compounds in an appropriate solvent (e.g., DMSO,
ethanol, or PBS) to prepare stock solutions. Further dilute the stock solutions to the desired
final concentrations for screening.

o Plate Layout: Design the plate map to include wells for blanks (solvent only), Trolox
standards, and test compounds. It is recommended to perform all measurements in triplicate.

o Assay Execution:

o Add 10 pL of the test compounds or Trolox standards to the designated wells of the 96-
well plate.

o Add 10 pL of the solvent used for sample preparation to the blank wells.
o Using a multichannel pipette, add 190 uL of the ABTSe+ working solution to all wells.
o Incubate the plate at room temperature for 6-10 minutes in the dark.

o Measure the absorbance at 734 nm using a microplate reader.

Data Presentation and Analysis

The antioxidant activity is determined by the decrease in absorbance of the ABTSe+ solution.
The percentage inhibition of absorbance is calculated using the following formula:

% Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] x 100
Where:
e Abs_blank is the absorbance of the blank (ABTSe+ solution with solvent).

o Abs_sample is the absorbance of the ABTSe+ solution with the test compound or standard.
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The results can be expressed as the IC50 value, which is the concentration of the antioxidant
required to inhibit 50% of the ABTSe+ radical. A standard curve is generated by plotting the
percentage inhibition of the Trolox standards against their concentrations. The IC50 values of
the test compounds can then be determined from their dose-response curves.

For high-throughput screening, a common metric for assay quality is the Z'-factor, which is
calculated as follows:

Z'=1-[(3*(SD_positive_control + SD_negative_control)) / [Mean_positive_control -
Mean_negative_control|]

A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

Sample Data Table

Concentration % Inhibition

Compound IC50 (pM) Z'-Factor
(uM) (Mean + SD)

Trolox 0 0+£1.2 25.5 0.85

15.6 28421

31.25 55.1+35

62.5 89.7+1.8

Compound A 10 152+1.9 45.8

25 38.6+25

50 62.3+3.1

100 91520

Compound B 10 5.1+0.9 >100

25 124+15

50 23.8x2.2

100 45.7 + 3.8
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Visualizations
Diagram 1: Chemical Principle of the ABTS Assay
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Caption: Chemical principle of the ABTS assay.

Diagram 2: High-Throughput Screening Workflow
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Caption: High-throughput ABTS assay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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